Cas no 1893709-36-8 (4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine)
4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-26960444
- 1893709-36-8
- 4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine
- 4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine
-
- MDL: MFCD32692596
- Inchi: 1S/C14H21N3/c1-10-9-13(11-3-2-4-11)17-14(16-10)12-5-7-15-8-6-12/h9,11-12,15H,2-8H2,1H3
- InChI Key: MHTBNDHKRFVXGT-UHFFFAOYSA-N
- SMILES: N1C(C2CCNCC2)=NC(C)=CC=1C1CCC1
Computed Properties
- Exact Mass: 231.173547683g/mol
- Monoisotopic Mass: 231.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.8Ų
4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26960444-1g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 1g |
$1357.0 | 2023-09-11 | ||
| Enamine | EN300-26960444-5g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 5g |
$3935.0 | 2023-09-11 | ||
| Enamine | EN300-26960444-10g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 10g |
$5837.0 | 2023-09-11 | ||
| Enamine | EN300-26960444-0.05g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 0.05g |
$1140.0 | 2025-03-20 | |
| Enamine | EN300-26960444-0.1g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 0.1g |
$1195.0 | 2025-03-20 | |
| Enamine | EN300-26960444-0.25g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 0.25g |
$1249.0 | 2025-03-20 | |
| Enamine | EN300-26960444-0.5g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 0.5g |
$1302.0 | 2025-03-20 | |
| Enamine | EN300-26960444-1.0g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 1.0g |
$1357.0 | 2025-03-20 | |
| Enamine | EN300-26960444-2.5g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 2.5g |
$2660.0 | 2025-03-20 | |
| Enamine | EN300-26960444-5.0g |
4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine |
1893709-36-8 | 95.0% | 5.0g |
$3935.0 | 2025-03-20 |
4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine
Professional Introduction to 4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine (CAS No. 1893709-36-8)
4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine, with the chemical formula C₁₂H₁₆N₂O, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is widely recognized for its biological and pharmacological properties. The presence of a cyclobutyl group and a piperidine moiety in its structure contributes to its unique chemical and biological characteristics, making it a valuable candidate for further research and development in medicinal chemistry.
The CAS number 1893709-36-8 provides a unique identifier for this compound, ensuring accurate documentation and differentiation in scientific literature and databases. This numbering system is crucial for researchers to reference and retrieve specific chemical entities efficiently. The compound's molecular structure, featuring a 4-cyclobutyl substituent at the 4-position and a 6-methyl group at the 6-position of the pyrimidine ring, along with a piperidin-4-yl group at the 2-position, contributes to its distinct pharmacophoric properties.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrimidine derivatives, in particular, have shown promise in various therapeutic areas, including oncology, antiviral, and anti-inflammatory treatments. The structural features of 4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine make it an intriguing candidate for further exploration in these fields.
In the realm of oncology, pyrimidine-based compounds have been extensively studied for their potential as kinase inhibitors. The cyclobutyl group in this molecule can influence the binding affinity and selectivity of the compound towards target enzymes. Additionally, the methyl group at the 6-position may enhance metabolic stability, which is a critical factor in drug development. The piperidin-4-yl moiety is known to improve solubility and bioavailability, further enhancing the pharmacokinetic profile of the compound.
Recent studies have demonstrated that pyrimidine derivatives can modulate various signaling pathways involved in cancer cell proliferation and survival. For instance, compounds with similar structural motifs have been shown to inhibit tyrosine kinases, which are often overexpressed in cancer cells. The 4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine structure may exhibit similar inhibitory effects, making it a potential lead compound for developing new anticancer therapies.
Beyond oncology, this compound has also shown promise in other therapeutic areas. Antiviral research has identified pyrimidine derivatives as effective inhibitors of viral replication. The ability of the piperidin-4-yl group to interact with viral enzymes could provide a mechanism for inhibiting viral protease activity or polymerase function. Furthermore, the cyclobutyl and methyl substituents may enhance binding affinity by optimizing interactions with target viral proteins.
In anti-inflammatory applications, pyrimidine-based compounds have been explored for their ability to modulate inflammatory cytokine production. The structural features of 4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine may allow it to interact with inflammatory pathways by inhibiting key enzymes such as COX or LOX. This could lead to reduced inflammation and associated symptoms in conditions like rheumatoid arthritis or inflammatory bowel disease.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex pyrimidine core efficiently. The introduction of the cyclobutyl, methyl, and piperidin-4-yl groups requires precise control over reaction conditions to ensure regioselectivity and minimize side products.
Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound if single crystals can be obtained.
Pharmacological evaluation involves assessing the biological activity of 4-cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine against various targets relevant to its intended therapeutic use. In vitro assays are conducted to measure cytotoxicity, enzyme inhibition, and receptor binding affinity. Promising results from these assays often lead to further preclinical studies using animal models to evaluate efficacy and safety profiles.
The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The unique structural features of 4-cyclobutyl-6-methyl-2-(piperidin-4-y l)pyrimidine make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound could lead to novel therapeutic agents with significant clinical benefits.
In conclusion, 4-Cyclobutyl-6-methyl-2-(pip eridin -4 - yl)pyrimidine (CAS No. 1893709 -36 -8) is a structurally interesting compound with potential applications in various therapeutic areas. Its unique chemical properties make it a valuable candidate for further research and development in pharmaceutical chemistry. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.
1893709-36-8 (4-Cyclobutyl-6-methyl-2-(piperidin-4-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)